Cas no 2097061-04-4 (trans-(4-Fluoro-pyrrolidin-3-yl)-carbamic acid tert-butyl ester hydrochloride)

• Product Name: trans-(4-Fluoro-pyrrolidin-3-yl)-carbamic acid tert-butyl ester hydrochloride
• CAS No: 2097061-04-4
• MF: C₉H₁₈ClFN₂O₂
• MW: 240.702825069427
• MDL: MFCD30735889
• CID: 4776988
• PubChem ID: 134813670
• Update Time: 2026-02-27

trans-(4-Fluoro-pyrrolidin-3-yl)-carbamic acid tert-butyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((3R,4R)-4-fluoropyrrolidin-3-yl)carbamate hydrochloride
• trans-(4-Fluoro-pyrrolidin-3-yl)-carbamic acid tert-butyl ester hydrochloride
• (3R,4R)-(4-Fluoro-pyrrolidin-3-yl)-carbamic acid tert-butyl ester hydrochloride
• SB35292
• SB35305
• tert-butyl ((3R,4R)-4-fluoropyrrolidin-3-yl)carbamate HCl
• trans-(4-Fluoro-pyrrolidin-3-yl)-carbamic acid t-butyl ester hydrochloride
• (3R,4R)-(4-Fluoro-pyrrolidin-3-yl)-carbamic acid t-butyl ester
• C90101
• tert-Butyl((3R,4R)-4-fluoropyrrolidin-3-yl)carbamatehydrochloride
• trans-3-(Boc-amino)-4-fluoropyrrolidine HCl
• trans-(4-Fluoro-pyrrolidin-3-yl)-carbamicacidtert-butylesterhydrochloride
• tert-butyl N-[(3R,4R)-4-fluoropyrrolidin-3-yl]carbamate hydrochloride
• DB-159880
• MFCD30735889
• SCHEMBL25344429
• CS-0131425
• 2097061-04-4
• 2097068-49-8
• (3R,4R)-3-(Boc-amino)-4-fluoropyrrolidine HCl
• MFCD30735896
• tert-butyl N-[(3R,4R)-4-fluoropyrrolidin-3-yl]carbamate;hydrochloride
• XID06104
• (3R,4R)-(4-Fluoro-pyrrolidin-3-yl)-carbamic acid t-butyl ester hydrochloride
• (3R,4R)-3-(Boc-amino)-4-fluoropyrrolidine HCl ee

• MDL： MFCD30735889
• Inchi： 1S/C9H17FN2O2.ClH/c1-9(2,3)14-8(13)12-7-5-11-4-6(7)10;/h6-7,11H,4-5H2,1-3H3,(H,12,13);1H/t6-,7-;/m1./s1
• InChI Key： MKIHIDFXVOGEND-ZJLYAJKPSA-N
• SMILES： Cl.F[C@@H]1CNC[C@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 240.1040837g/mol
• Monoisotopic Mass: 240.1040837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Additional information on trans-(4-Fluoro-pyrrolidin-3-yl)-carbamic acid tert-butyl ester hydrochloride

Research Briefing on trans-(4-Fluoro-pyrrolidin-3-yl)-carbamic acid tert-butyl ester hydrochloride (CAS: 2097061-04-4)

This research briefing provides an in-depth analysis of the latest advancements and applications of trans-(4-Fluoro-pyrrolidin-3-yl)-carbamic acid tert-butyl ester hydrochloride (CAS: 2097061-04-4), a key intermediate in the synthesis of bioactive molecules. The compound has garnered significant attention in the pharmaceutical and chemical biology sectors due to its structural versatility and potential therapeutic applications.

Recent studies have highlighted the role of this compound in the development of novel kinase inhibitors and protease-targeting drugs. Its unique fluorinated pyrrolidine scaffold enhances binding affinity and metabolic stability, making it a valuable building block in drug discovery. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and flow chemistry, to optimize its production and purity.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the synthesis of selective JAK3 inhibitors, demonstrating promising efficacy in autoimmune disease models. Another study in Bioorganic & Medicinal Chemistry Letters explored its incorporation into covalent inhibitors targeting SARS-CoV-2 main protease, showcasing its adaptability in antiviral drug design.

Ongoing clinical trials are investigating derivatives of this compound for oncology and CNS disorders, with preliminary data indicating improved pharmacokinetic profiles. The briefing also covers recent patent filings (e.g., WO2023056321) that underscore its commercial potential in next-generation therapeutics.

Challenges in large-scale synthesis and chiral purity maintenance are discussed, along with innovative solutions like enzymatic resolution and continuous manufacturing. The compound's safety profile and regulatory status under ICH guidelines are analyzed based on recent toxicological assessments.

This briefing concludes with expert projections on market growth (CAGR 8.2% 2024-2030) and emerging applications in PROTACs and radiopharmaceuticals, positioning 2097061-04-4 as a strategic asset in precision medicine development pipelines.